Cas no 6999-19-5 (4-Trimethylsilyl-3-butyn-2-ol)

• Product Name: 4-Trimethylsilyl-3-butyn-2-ol
• CAS No: 6999-19-5
• MF: C₇H₁₄OSi
• MW: 142.270963191986
• MDL: MFCD00190213
• CID: 85815
• PubChem ID: 87577633
• Update Time: 2025-06-18

4-Trimethylsilyl-3-butyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Trimethylsilyl-3-butyn-2-ol
• 1-TRIMETHYLSILYLBUT-1-YNE-3-OL
• C7H14OSi
• 4-Trimethylsilyl-3-butyn-2-ol (+/-)
• 4-(trimethylsilyl)but-3-yn-2-ol
• 4-(Trimethylsilyl)-3-butyn-2-ol
• 4-trimethylsilylbut-3-yn-2-ol
• (+/-) 4-trimethylsilyl-3-butyn-2-ol
• 3-Butyn-2-ol, 4-(trimethylsilyl)-, (2S)-
• HJJSDJHRTMFJLP-UHFFFAOYSA-
• HJJSDJHRTMFJLP-UHFFFAOYSA-N
• SBB009027
• 3-Butyn-2-ol,4-(trimethylsilyl)-
• (+)-4-trimethylsilyl-3-butyn-2-ol
• 5,5-dimethyl-5-silah
• 6999-19-5
• T1926
• 4-(Trimethylsilyl)-3-butyn-2-ol, 97%
• SCHEMBL129851
• S19115
• 4-trimethylsilyl-3-butyn-2-ol, (+/-)
• FT-0619545
• DTXSID00990235
• ?4-TRIMETHYLSILYL-3-BUTYN-2-OL
• InChI=1/C7H14OSi/c1-7(8)5-6-9(2,3)4/h7-8H,1-4H3
• CS-0197379
• AS-60578
• AKOS006222089
• MFCD00190213
• A836725
• (+)-4-Trimethylsilylbut-3-yn-2-ol
• SY050147
• D92546
• (+/-)-4-trimethylsilyl-3-butyn-2-ol

• MDL： MFCD00190213
• Inchi： 1S/C7H14OSi/c1-7(8)5-6-9(2,3)4/h7-8H,1-4H3
• InChI Key： HJJSDJHRTMFJLP-UHFFFAOYSA-N
• SMILES： [Si](C#CC(C)O)(C)(C)C
• BRN： 1923632

Computed Properties

• Exact Mass: 142.08100
• Monoisotopic Mass: 142.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 0.847 g/mL at 25 °C
• Boiling Point: 76 °C
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Refractive Index: n20/D 1.446
• PSA: 20.23000
• LogP: 1.24800
• Solubility: Not available

4-Trimethylsilyl-3-butyn-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons